Cas no 91115-24-1 (1-(3,3-Dimethylcyclohexyl)ethyl methyl carbonate)

• Product name: 1-(3,3-Dimethylcyclohexyl)ethyl methyl carbonate
• CAS No: 91115-24-1
• MF: C₁₂H₂₂O₃
• MW: 214.301
• CID: 2813400
• PubChem ID: 71327986

1-(3,3-Dimethylcyclohexyl)ethyl methyl carbonate Chemical and Physical Properties

Names and Identifiers

• DTXSID10756985
• 1-(3,3-Dimethylcyclohexyl)ethyl methyl carbonate
• 91115-24-1

• Inchi： InChI=1S/C12H22O3/c1-9(15-11(13)14-4)10-6-5-7-12(2,3)8-10/h9-10H,5-8H2,1-4H3
• InChI Key： ANKWRSWTXQJJRE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų